Cas no 1227600-68-1 (2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile)

• Product Name: 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile
• CAS No: 1227600-68-1
• MF: C₁₉H₁₂F₂N₂
• MW: 306.308791160584
• CID: 4913797
• Update Time: 2025-11-01

2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(3-fluorophenyl)pyridine-5-acetonitrile
• 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C19H12F2N2/c20-16-5-1-3-14(10-16)18-9-13(7-8-22)12-23-19(18)15-4-2-6-17(21)11-15/h1-6,9-12H,7H2
• InChI Key： VSXKUWQINVBDJT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC(CC#N)=CN=C1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile

Introduction to 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile (CAS No. 1227600-68-1)

2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile (CAS No. 1227600-68-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in the synthesis of complex organic molecules.

The chemical structure of 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile consists of a pyridine ring substituted with two 3-fluorophenyl groups and a cyano group at the 5-position. The presence of fluorine atoms and the cyano group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

Recent advancements in the field have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, enhancing its metabolic stability, lipophilicity, and binding affinity to target proteins. 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile is no exception, as its fluorinated substituents contribute to its potential as a lead compound in the development of new drugs.

In terms of synthetic methodology, 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile can be synthesized through a series of well-established organic reactions. One common approach involves the coupling of 3-fluorobenzaldehyde with an appropriate pyridine derivative followed by subsequent functionalization steps to introduce the cyano group. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The biological activity of 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile has been explored in several studies. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to have inhibitory effects on specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its potential as a therapeutic agent, 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile serves as an important building block in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in a wide range of chemical reactions, such as nucleophilic additions, cross-coupling reactions, and cycloadditions. These reactions enable chemists to construct intricate molecular architectures that are essential for the development of advanced materials and pharmaceuticals.

The safety profile of 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile is another critical aspect that has been investigated. Toxicological studies have indicated that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research settings and potential clinical applications. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 2,3-Bis(3-fluorophenyl)pyridine-5-acetonitrile (CAS No. 1227600-68-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance in this field, it is likely that new insights into the potential uses and benefits of this compound will emerge.